Cas no 2877647-28-2 (2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877647-28-2
• MF: C₁₇H₂₃BrFN₃O₂
• MW: 400.285826921463
• CID: 5308861
• PubChem ID: 165431554
• Update Time: 2025-11-01

2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• AKOS040887847
• 2877647-28-2
• F6830-8305
• 1-(5-Bromo-3-fluoro-2-pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C17H23BrFN3O2/c18-13-10-15(19)17(20-11-13)22-5-1-12(2-6-22)9-16(23)21-14-3-7-24-8-4-14/h10-12,14H,1-9H2,(H,21,23)
• InChI Key： KAHIBOMRKGDMFJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Br)C=C2F)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 399.09577g/mol
• Monoisotopic Mass: 399.09577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.8±50.0 °C(Predicted)
• pka: 15.41±0.20(Predicted)

Additional information on 2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Introduction to 2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877647-28-2)

2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, identified by its CAS number 2877647-28-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The presence of both fluorine and bromine substituents in the pyridine ring, combined with a piperidine moiety, suggests a high degree of functional tunability, making it a valuable scaffold for drug discovery.

The compound’s structure incorporates several key pharmacophoric elements that are commonly explored in modern drug design. The piperidin-4-yl group is known for its ability to enhance binding affinity and selectivity, while the oxan-4-yl substituent introduces a heterocyclic ring that can modulate metabolic stability and pharmacokinetic properties. These features make 2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in the development of small molecules that target complex biological pathways. The compound’s unique structural features have positioned it as a candidate for investigating its interactions with biological targets such as kinases, GPCRs, and other enzymes involved in disease pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases, making them relevant for the treatment of cancers and inflammatory diseases.

The synthesis of 2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo and fluoro substituents into the pyridine ring is particularly challenging due to their reactivity and sensitivity to environmental conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for subsequent biological evaluation.

The pharmacological profile of this compound has been the subject of several recent studies. Researchers have focused on its potential as an inhibitor of specific enzymes that play a role in tumor growth and progression. The combination of the piperidin and oxan moieties is thought to contribute to its binding affinity by optimizing interactions with the active sites of these enzymes. Additionally, the presence of halogen atoms can enhance metabolic stability, which is crucial for drug candidates intended for long-term therapeutic use.

In vitro studies have demonstrated promising results regarding the compound’s efficacy in inhibiting target enzymes. These findings have prompted further investigation into its potential as a lead compound for drug development. Researchers are exploring various derivatives to optimize potency, selectivity, and pharmacokinetic properties. The use of computational modeling techniques has also been instrumental in understanding the molecular interactions between 2-[1-(5-bromo-3-fluoropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-y)acetamide and its biological targets.

The development of novel therapeutic agents often involves rigorous testing to ensure safety and efficacy before moving into clinical trials. Preliminary toxicology studies have been conducted to assess the compound’s potential side effects and toxicity profiles. These studies are essential for determining appropriate dosing regimens and identifying any potential risks associated with its use. The results from these studies will guide subsequent clinical development efforts.

The future prospects for 2-[1-(5-bromo-3-fluoropyridin-2-y)piperidin)-4-y]N-(oxan)-4-acetamide are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore new derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of new treatments for various diseases.

In conclusion, 2-[1-(5-bromo)-3-fluoropyridin-piperidin)-4-y]N(oxan)-acetamide (CAS No. 2877647 is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable scaffold for drug discovery, with applications ranging from oncology to inflammation-related diseases. Continued research efforts are expected to yield novel therapeutic agents based on this promising compound.